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Compound of Interest

Compound Name: Desacetyl Famciclovir

Cat. No.: B193938 Get Quote

This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working on

the analysis of Desacetyl Famciclovir and its degradation products.

Frequently Asked Questions (FAQs)
Q1: What is Desacetyl Famciclovir?

A1: Desacetyl Famciclovir (CAS 104227-88-5) is a key metabolite of the antiviral prodrug

Famciclovir.[1][2] Famciclovir is inactive and must be metabolized in the body to its active form,

Penciclovir, to exert its antiviral effects.[3] Desacetyl Famciclovir is an intermediate in this

metabolic conversion.[2] It is also considered a related compound or impurity in the analysis of

Famciclovir.[4]

Q2: What is the metabolic pathway from Famciclovir to Penciclovir?

A2: Famciclovir undergoes a two-step metabolic process. First, it is deacetylated to form

Desacetyl Famciclovir. This is followed by an oxidation step, catalyzed by the enzyme

aldehyde oxidase in the liver, to form the active antiviral agent, Penciclovir.[2][5][6]
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Unexpected Peak
Observed in HPLC

Is the peak present in
the blank injection

(mobile phase/diluent)?

Peak is from solvent,
system contamination,

or mobile phase.

Yes

Does the peak correspond to
a known impurity or related

compound from a reference standard?

No

Peak is a known impurity
(e.g., Famciclovir,

6-Chloro Desacetyl Famciclovir).

Yes

Did the peak intensity increase
after subjecting the sample

to stress conditions?

No

Peak is likely a
degradation product.

Yes

Peak may be an excipient
from formulation or an unknown

process-related impurity.

No

Use LC-MS for
structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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